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Abstract

Nickel-62 (°2Ni) holds a unique position in nuclear astrophysics as the most tightly bound
nucleus in terms of binding energy per nucleon. Its synthesis in stars is a complex interplay of
various nucleosynthetic processes occurring in diverse stellar environments. This technical
guide provides an in-depth exploration of the stellar nucleosynthesis of 62Ni, detailing the
primary astrophysical sites, the governing reaction pathways, and the experimental
methodologies used to elucidate these processes. Quantitative data are summarized in
structured tables for comparative analysis, and key processes are visualized through detailed
diagrams to facilitate a comprehensive understanding for researchers, scientists, and
professionals in drug development who may utilize isotopic data in their respective fields.

Introduction

The cosmic origin of the elements is a cornerstone of modern astrophysics. While elements
lighter than iron are primarily forged through fusion reactions in stellar interiors, the production
of iron-peak and heavier elements involves more complex processes. Nickel-62 is of particular
interest due to its maximal nuclear binding energy, making it a significant endpoint in stellar
nucleosynthesis.[1] Understanding the stellar pathways leading to the formation of ®2Ni
provides crucial insights into the physics of stellar evolution, supernova explosions, and the
chemical enrichment of the galaxy.
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Astrophysical Sites and Nucleosynthetic Processes

The synthesis of 2Ni is not attributed to a single stellar environment but is rather the result of
contributions from several key astrophysical sites and processes.

Asymptotic Giant Branch (AGB) Stars and the s-Process

Low- to intermediate-mass stars (approximately 0.8 to 8 solar masses) evolve into Asymptotic
Giant Branch (AGB) stars in their later stages. Within the helium-burning shells of these stars,
the slow neutron capture process (s-process) is a significant contributor to the production of
62Ni.[2][3] The s-process involves the gradual capture of neutrons by seed nuclei, followed by
beta decay if the newly formed isotope is unstable.[3] The primary neutron sources in AGB
stars are the 13C(a,n)t*0O and 22Ne(a,n)2>Mg reactions.[4][5] The s-process path methodically
builds up heavier elements from iron-peak seed nuclei, including the stable isotopes of nickel.

Supernovae: The Engines of Explosive Nucleosynthesis

Supernova explosions provide the extreme conditions of temperature and density necessary
for the rapid synthesis of a wide range of elements, including ®2Ni.

Type la supernovae, the thermonuclear explosions of carbon-oxygen white dwarfs in binary
systems, are significant producers of iron-peak elements.[6][7] During these explosions,
explosive silicon burning occurs, where a quasi-equilibrium of nuclear reactions leads to the
formation of various isotopes, including ¢2Ni.[1] The final abundances of the nickel isotopes are
sensitive to the progenitor metallicity and the specific explosion model.

Massive stars (> 8 solar masses) end their lives in core-collapse supernovae. The shock wave
from the collapsing core heats the overlying layers of the star, triggering explosive
nucleosynthesis. In the inner regions, where temperatures exceed 3.5 GK, incomplete silicon
burning and alpha-rich freeze-out occur, leading to the production of >6Ni, which subsequently
decays to iron, and also directly synthesizing stable nickel isotopes like ¢2Ni.[2][8]

Quantitative Data

The following tables summarize key quantitative data related to the stellar nucleosynthesis of
Nickel-62.
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Isotopic Abundances of Nickel

Isotope Solar Abundance (%)[9]
58N 68.077

60N 26.223

61N 1.140

62N 3.634

64Ni 0.926

Key Nuclear Reactions and Decay Data

Reaction/Decay Q-value (MeV) Half-life Notes

] ) A key reaction in the
61Ni(n,y)%2Ni 10.597
s-process.

A potential reaction
58Fe(a,y)%2Ni 6.533 - pathway in alpha-rich
environments.

A precursor in some
62Cu - ®2Ni+e*+ve  3.947 9.67 min[10][11] explosive burning
scenarios.[10][11]

A precursor to 2Cu.

62Zn — 62Cu+e* +ve  1.631 9.193 h[12] 21

Comparative Nucleosynthetic Yields of ¢2Ni in
Supernova Models

The yield of 2Ni in supernova explosions is dependent on the specific model parameters, such
as the progenitor mass and metallicity. Below is a comparative summary from various
theoretical models.
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Supernova Progenitor . %2Ni Yield
Metallicity (Z) Reference
Model Mass/System (Solar Masses)

Type la (Delayed  Chandrasekhar

) Solar ~1.5x10-5 [13]

Detonation) Mass
Type la (Sub-

1.06 M©® Solar ~4.0x 10-° [13]
Chandrasekhar)
Core-Collapse Varies with

15 MO Solar . [14][15]
(15 M®) explosion energy
Core-Collapse Varies with

25 M©® Solar ] [14][15]
(25 M©®) explosion energy

Note: Yields can vary significantly between different model assumptions and explosion physics.

Experimental Protocols

The determination of nuclear reaction rates crucial for stellar nucleosynthesis models relies on
sophisticated experimental techniques.

Measurement of (n,y) Cross Sections

A key reaction in the s-process production of ©2Ni is 6Ni(n,y)®2Ni. The cross-section of this
reaction at stellar energies is measured using time-of-flight (TOF) facilities like n_TOF at
CERN.

Experimental Workflow:

o Neutron Beam Production: A high-energy proton beam from a synchrotron impinges on a
spallation target (e.g., lead), producing a broad spectrum of neutrons.[16]

o Time-of-Flight Measurement: The neutrons travel down a long flight path (e.g., ~185 meters
at n_TOF EAR1), and their energy is determined by their time of arrival at the experimental
station.[2]

» Target Preparation: A highly enriched, thin foil of the isotope of interest (e.g., 6INi) is placed
in the neutron beam.
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o Gamma-Ray Detection: The prompt gamma-rays emitted from the (n,y) reaction are detected
by a surrounding array of scintillators or germanium detectors.[10][17] A total absorption
calorimeter can be used to measure the total energy of the gamma-ray cascade.[2][18]

o Data Acquisition and Analysis: The time-of-flight information is correlated with the detected
gamma-ray events to determine the neutron capture yield as a function of neutron energy.
This yield is then used to calculate the reaction cross-section.

Accelerator Mass Spectrometry (AMS) for Reaction
Product Quantification

For reactions producing long-lived radioactive isotopes, such as 62Ni(n,y)®3Ni, direct counting of
the product nuclei is often more feasible than decay counting. Accelerator Mass Spectrometry
(AMS) is a highly sensitive technique for this purpose.[19][20]

Experimental Protocol:

e Sample Preparation: Following irradiation of the target material (e.g., ®2Ni), the sample is
chemically processed to extract the nickel and remove any isobaric interference (e.g., 3Cu).
This may involve electrodissolution and the formation of nickel carbonyl gas for purification.

» lon Source: The purified nickel sample is placed in the ion source of the AMS system, where
it is sputtered to produce a beam of negative ions.[9]

o Acceleration and Stripping: The negative ions are accelerated to high energies (MeV) in a
tandem accelerator. In the terminal of the accelerator, the ions pass through a thin foil or gas,
which strips off multiple electrons, destroying molecular isobars and creating highly charged
positive ions.[9]

e Mass and Charge State Selection: A series of magnets and electrostatic analyzers are used
to select the ions of the desired mass and charge state (e.g., ®3Ni).

e Detection: The selected ions are then directed to a detector that can count individual ions,
allowing for a precise measurement of the isotopic ratio (e.g., ®3Ni/62Ni).[20]

Visualizations of Nucleosynthesis Pathways
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The following diagrams, generated using the DOT language, illustrate the key reaction
pathways for the synthesis of Nickel-62.
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Caption: The s-process pathway to Nickel-62 in AGB stars.
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Caption: Simplified silicon burning and alpha-rich freeze-out pathway.
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Conclusion

The stellar nucleosynthesis of Nickel-62 is a multifaceted process, with significant contributions
from both quiescent stellar evolution in AGB stars and explosive events like supernovae. The s-
process in AGB stars provides a steady production pathway, while explosive silicon burning
and related processes in supernovae are responsible for the bulk of the iron-peak elements,
including ®2Ni. The precise yields are sensitive to the astrophysical conditions, highlighting the
importance of accurate nuclear reaction data obtained through sophisticated experimental
techniques. Continued research, combining theoretical modeling with experimental
measurements, will further refine our understanding of the cosmic origins of this uniquely stable
nucleus.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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